(2S,3S)-1-(2-Methoxyethyl)-2-(1-methylimidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: (2S,3S)-1-(2-methoxyethyl)-2-(1-methylimidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H17N3O4/c1-14-4-3-13-11(14)10-8(12(17)18)7-9(16)15(10)5-6-19-2/h3-4,8,10H,5-7H2,1-2H3,(H,17,18)/t8-,10-/m0/s1
• InChI Key: WUQDEVNSHXBXDF-WPRPVWTQSA-N
• Canonical SMILES: CN1C=CN=C1C2C(CC(=O)N2CCOC)C(=O)O
• Isomeric SMILES: CN1C=CN=C1[C@@H]2[C@H](CC(=O)N2CCOC)C(=O)O
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• CAS No.: 2227883-72-7

Description

(2S,3S)-1-(2-Methoxyethyl)-2-(1-methylimidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.285. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study led by Patel, Agravat, and Shaikh (2011) focused on the synthesis of new pyridine derivatives, including compounds related to (2S,3S)-1-(2-Methoxyethyl)-2-(1-methylimidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid. They explored the antimicrobial activity of these compounds against various strains of bacteria and fungi, finding variable and modest activity (Patel, Agravat, & Shaikh, 2011).

Anticancer Potential

Stepanenko et al. (2011) synthesized organometallic complexes with compounds structurally similar to the target molecule. These complexes were evaluated for their potential as cyclin-dependent kinase (Cdk) inhibitors, which could have implications in cancer therapy (Stepanenko et al., 2011).

Antioxidant Activity

Tumosienė et al. (2019) investigated a series of novel derivatives of 5-oxopyrrolidine-3-carboxylic acid for their antioxidant activity. They identified several potent antioxidants in this class, which could have significant implications for therapeutic applications (Tumosienė et al., 2019).

Novel Radioligand for Imaging

Mathews et al. (2004) developed a novel radioligand, structurally related to the target compound, for imaging the AT1 angiotensin receptor with PET. This development could be significant for diagnostic imaging in medical research and practice (Mathews et al., 2004).

Potential Nootropic Agents

Valenta et al. (1994) synthesized various derivatives of 2-oxopyrrolidine, related to the target compound, and tested them for nootropic activity. This research contributes to the understanding of potential cognitive enhancement agents (Valenta et al., 1994).